molecular formula H2O4W B085289 Kyselina wolframova [Czech] CAS No. 11105-11-6

Kyselina wolframova [Czech]

Cat. No.: B085289
CAS No.: 11105-11-6
M. Wt: 249.9 g/mol
InChI Key: YGIGBRKGWYIGPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Kyselina wolframova, known internationally as tungstic acid, is an inorganic compound with the general formula H₂WO₄ or WO₃·H₂O. It exists in hydrated forms, such as the monohydrate (H₂WO₄·H₂O), and is derived from tungsten trioxide (WO₃). Tungstic acid is a yellow crystalline solid, sparingly soluble in water, and acts as a weak acid. Industrially, it is utilized as a precursor for tungsten catalysts, fireproofing agents, and ceramic glazes due to its thermal stability and oxidative properties .

Properties

CAS No.

11105-11-6

Molecular Formula

H2O4W

Molecular Weight

249.9 g/mol

IUPAC Name

trioxotungsten;hydrate

InChI

InChI=1S/H2O.3O.W/h1H2;;;;

InChI Key

YGIGBRKGWYIGPA-UHFFFAOYSA-N

SMILES

O.O=[W](=O)=O

Canonical SMILES

O.O=[W](=O)=O

Other CAS No.

11105-11-6

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Tungstic acid belongs to the Group 6 transition metal oxyacids. Two structurally analogous compounds are molybdic acid (H₂MoO₄) and chromic acid (H₂CrO₄) , which share the same general formula but differ in their central metal atoms (Mo and Cr, respectively).

Molecular and Physicochemical Properties

Property Tungstic Acid (H₂WO₄) Molybdic Acid (H₂MoO₄) Chromic Acid (H₂CrO₄)
Molecular Weight (g/mol) 249.85 161.95 118.01
Solubility in Water 0.15 g/100 mL (20°C) 1.2 g/100 mL (20°C) Highly soluble, decomposes
Acidity (pKa) ~4.5 ~2.5 ~0.7
Thermal Stability Decomposes to WO₃ at 100°C Decomposes to MoO₃ at 70°C Decomposes to CrO₃ at 197°C
Key Applications Catalysts, ceramics Pigments, corrosion inhibitors Oxidizing agents, electroplating
  • Solubility and Acidity : Tungstic acid’s lower solubility and weaker acidity compared to molybdic and chromic acids are attributed to the larger ionic radius and lower electronegativity of tungsten (W) versus molybdenum (Mo) and chromium (Cr) .
  • Thermal Stability : Tungstic acid’s higher decomposition temperature (100°C vs. 70°C for molybdic acid) makes it preferable for high-temperature industrial processes .

Functional Comparison

  • Catalytic Efficiency : Tungstic acid exhibits superior catalytic activity in esterification and oxidation reactions compared to molybdic acid due to its stable WO₃ framework .
  • Oxidative Strength : Chromic acid is a stronger oxidizer (used in organic synthesis) but is highly toxic and environmentally hazardous, limiting its industrial use compared to tungstic acid .

Research Findings and Industrial Implications

Stability in Aqueous Media

Studies indicate that tungstic acid forms stable colloidal suspensions in acidic environments, whereas chromic acid rapidly decomposes, releasing carcinogenic Cr(VI) ions. This makes tungstic acid safer for long-term storage and wastewater treatment applications .

Q & A

How can researchers design reproducible synthesis protocols for tungstic acid to ensure consistency across experimental batches?

Methodological Answer:
To ensure reproducibility, document the following:

  • Precursor purity : Specify suppliers, batch numbers, and purity levels of sodium tungstate or other precursors. Impurities can alter reaction kinetics .
  • pH control : Use calibrated pH meters and buffer solutions during acidification (e.g., HCl or HNO₃), as tungstic acid stability is highly pH-dependent .
  • Temperature gradients : Report heating/cooling rates and agitation methods (e.g., magnetic stirring vs. mechanical) to minimize localized precipitation .
  • Post-synthesis characterization : Include XRD for crystallinity and FTIR for functional group verification in every batch .

Advanced Consideration:
For polymorphic studies (e.g., hexagonal vs. orthorhombic forms), use in situ Raman spectroscopy to monitor phase transitions during synthesis .

What analytical techniques are most effective for resolving contradictory data on tungstic acid’s thermal decomposition behavior?

Methodological Answer:

  • TGA-DSC coupling : Simultaneous thermal analysis under inert (N₂) and oxidative (O₂) atmospheres clarifies whether mass loss stems from dehydration (H₂O release) or redox reactions (WO₃ formation) .
  • Kinetic modeling : Apply the Flynn-Wall-Ozawa method to compare activation energies across studies. Discrepancies often arise from heating-rate variability .
  • Post-decomposition XRD : Confirm residual products (e.g., WO₃ vs. sub-stoichiometric oxides) to rule out contamination .

Advanced Consideration:
Use synchrotron-based XAS to probe local tungsten coordination changes during decomposition, which bulk techniques may overlook .

How should researchers validate tungstic acid’s catalytic activity in heterogeneous reactions while minimizing experimental bias?

Methodological Answer:

  • Control experiments : Test the catalyst support (e.g., SiO₂ or Al₂O₃) separately to isolate tungstic acid’s contribution .
  • Surface area normalization : Report activity per m² (BET surface area) rather than mass to account for morphological differences .
  • Poisoning tests : Introduce selective inhibitors (e.g., CO for metal sites) to confirm active centers .

Advanced Consideration:
Employ operando FTIR to correlate catalytic performance with real-time surface intermediate formation .

What strategies are recommended for reconciling conflicting literature reports on tungstic acid’s solubility in aqueous/organic solvents?

Methodological Answer:

  • Standardize solvent pre-treatment : Remove dissolved CO₂ (degas via sonication) to prevent carbonate interference .
  • Ionic strength adjustment : Use NaNO₃ or KCl to maintain constant ionic strength, as solubility varies with counterion identity .
  • Dynamic light scattering (DLS) : Detect colloidal suspensions falsely reported as "soluble" in older studies .

Advanced Consideration:
Leverage molecular dynamics simulations to predict solvation shells and compare with experimental NMR chemical shifts .

How can researchers optimize tungstic acid-based nanocomposites for photoelectrochemical applications while addressing stability challenges?

Methodological Answer:

  • Accelerated aging tests : Expose composites to UV light (AM1.5G spectrum) and monitor WO₃ formation via XRD .
  • Interface engineering : Functionalize substrates (e.g., FTO glass) with silane coupling agents to enhance adhesion .
  • Electrochemical impedance spectroscopy (EIS) : Identify charge-transfer resistance at the composite/electrolyte interface .

Advanced Consideration:
Use femtosecond transient absorption spectroscopy to track charge-carrier lifetimes and recombination pathways .

What statistical approaches are suitable for analyzing variability in tungstic acid nanoparticle size distributions synthesized via sol-gel methods?

Methodological Answer:

  • Non-parametric tests : Apply Kolmogorov-Smirnov tests to compare size distributions across batches .
  • Multivariate analysis : Use PCA to identify dominant factors (e.g., precursor concentration vs. aging time) influencing polydispersity .
  • Error propagation models : Quantify uncertainty in derived parameters (e.g., surface-to-volume ratio) from TEM/DSL data .

Advanced Consideration:
Implement machine learning (e.g., random forests) to predict optimal synthesis conditions for monodisperse nanoparticles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.